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Compound of Interest

Compound Name: (-)-N-Desmethyl Tramadol

Cat. No.: B015524 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of (-)-N-Desmethyl Tramadol. Given that this compound is a metabolite of Tramadol,

a potent opioid analgesic, it must be handled with extreme caution to prevent occupational

exposure.[1] The following procedures are based on established best practices for managing

hazardous pharmaceutical compounds.

Hazard Identification and Classification
(-)-N-Desmethyl Tramadol is a metabolite of Tramadol. While a specific Safety Data Sheet

(SDS) for the levorotatory enantiomer is not readily available, the hazards are assumed to be

similar to related desmethyl tramadol compounds. The hydrochloride salt of the racemic

mixture is classified as hazardous.[2]

GHS Classification (based on related compounds):[3]

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[3]

Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[3]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause drowsiness or

dizziness.[3]
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Signal Word: Warning[2]

Hazard Pictogram:[2]

GHS Exclamation Mark Pictogram

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is mandatory to prevent exposure when handling (-)-N-
Desmethyl Tramadol. The required PPE is summarized in the table below.
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Protection Type Required PPE Notes

Hands

Chemical-resistant gloves

(Nitrile or neoprene

recommended)[2]

Change gloves immediately if

contaminated. For tasks with a

higher risk of contamination,

consider double gloving.[4]

Eyes/Face

Safety glasses with side

shields or goggles. A face

shield should be worn when

there is a risk of splashing.[2]

Eye protection is crucial to

prevent ocular exposure from

splashes or airborne particles.

[5]

Body

A fully buttoned laboratory coat

is required. For larger

quantities or tasks with a

higher risk of contamination, a

disposable gown should be

considered.[2]

Protective garments made of

materials like DuPont™

Tyvek® can limit skin and

clothing contamination from

powders.[6]

Respiratory

All work with the solid form or

activities that may generate

dust or aerosols must be

conducted in a well-ventilated

area, preferably a chemical

fume hood.[1][2] If a fume

hood is not available or for

high-risk operations, a NIOSH-

approved respirator (e.g., N95

or P100) should be used.[5]

Respiratory protection is

critical as inhalation is a

primary risk of opioid

exposure.[1]

Safe Handling and Operational Workflow
A designated area, such as a chemical fume hood, must be used for all work with (-)-N-
Desmethyl Tramadol to minimize exposure.[2] Ensure that a safety shower and eyewash

station are readily accessible and have been recently tested.[2]

Experimental Workflow Diagram
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Safe Handling and Disposal Workflow for (-)-N-Desmethyl Tramadol

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Work in Designated Area (Fume Hood)

Verify Safety Equipment (Eyewash/Shower)

Weigh Compound in Fume Hood

Prepare Solutions in Fume Hood

Use Appropriate Transfer Tools

Decontaminate Surfaces and Equipment

Wash Hands Thoroughly

Segregate Waste by Type

Label Waste Containers

Store in Secure Designated Area

Dispose via EHS Office

Click to download full resolution via product page

Caption: Key steps in the safe handling and disposal workflow.
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Experimental Protocols
Weighing the Compound:

Don all required PPE as outlined in the table above.[2]

Perform all weighing operations within a certified chemical fume hood to contain any

airborne particles.

Use a tared weigh boat and anti-static tools if necessary.[2]

Solution Preparation and Transfers:

For liquid transfers, utilize a calibrated pipette or syringe.[2]

For solid transfers, use a spatula or other appropriate tool.[2]

Ensure all containers are clearly labeled with the chemical name, concentration, and hazard

symbols.[2]

Spill and Emergency Procedures
In the event of a spill, immediately evacuate the area and follow your institution's established

spill cleanup procedures for hazardous materials.[4] This typically involves using a chemical

spill kit while wearing appropriate PPE.[4]

First Aid Measures:[7]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[8]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with soap and water. Seek medical attention if irritation persists.[8]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide artificial

respiration. Seek immediate medical attention.[8]
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Ingestion: Do NOT induce vomiting. Wash out the mouth with water and seek immediate

medical attention.[7]

Disposal Plan
Proper disposal of (-)-N-Desmethyl Tramadol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.[2] All waste must be classified

as hazardous pharmaceutical waste.[4]

Waste Segregation:

Hazardous Chemical Waste (Black Containers): For bulk quantities of the compound,

unused product, and heavily contaminated items.[4]

Trace Chemotherapy Waste (Yellow Containers): For items with trace amounts of

contamination, such as used PPE and absorbent pads.[4]

Sharps Waste (Red Containers): For contaminated sharps like needles and syringes.

Needles should not be recapped.[4]

All waste containers must be clearly labeled with a hazardous waste tag detailing the contents.

[4] Store waste in a designated, secure Satellite Accumulation Area (SAA) and dispose of it

through your institution's Environmental Health and Safety (EHS) office.[4] Do not dispose of

this compound down the drain or in the regular trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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